Cas no 121456-63-1 (1-(2,6-dimethylphenyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(2,6-dimethylphenyl)-2,2,2-trifluoroethan-1-one
• CAS No: 121456-63-1
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• MDL: MFCD01319986
• CID: 133330
• PubChem ID: 18674537
• Update Time: 2025-04-19

1-(2,6-dimethylphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dimethylphenyl)-2,2,2-trifluoroethanone
• 2',6'-Dimethyl-2,2,2-trifluoroacetophenone
• Ethanone, 1-(2,6-dimethylphenyl)-2,2,2-trifluoro- (9CI)
• Ethanone,1-(2,6-dimethylphenyl)-2,2,2-trifluoro-
• 1-(2,6-dimethylphenyl)-2,2,2-trifluoroethan-1-one
• 1-(2,6-Dimethyl-phenyl)-2,2,2-trifluoro-ethanone
• SCHEMBL7246750
• 2,2,2-trifluoro-1-(2,6-dimethylphenyl)-ethanone
• ETHANONE, 1-(2,6-DIMETHYLPHENYL)-2,2,2-TRIFLUORO-
• DTXSID70595493
• AB08928
• 121456-63-1
• CS-0279447
• EN300-1938637
• AKOS005259454
• MFCD01319986
• DB-353837

• MDL： MFCD01319986
• Inchi： 1S/C10H9F3O/c1-6-4-3-5-7(2)8(6)9(14)10(11,12)13/h3-5H,1-2H3
• InChI Key： ZCXOVQMIBTWGCB-UHFFFAOYSA-N
• SMILES： FC(C(C1C(C)=CC=CC=1C)=O)(F)F

Computed Properties

• Exact Mass: 202.06057
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.189
• Boiling Point: 210.6°Cat760mmHg
• Flash Point: 94.2°C
• Refractive Index: 1.458
• PSA: 17.07
• LogP: 3.04840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones